1-(bromomethyl)-3-cyclopropylidenecyclobutane
Overview
Description
Molecular Structure Analysis
This involves determining the arrangement of atoms in the compound. Techniques such as X-ray crystallography can be used to determine the 3D structure of the molecule .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. The type of reactions it undergoes, the products formed, and the conditions needed for these reactions are all part of this analysis .Physical And Chemical Properties Analysis
This includes properties like boiling point, melting point, solubility, and stability. These properties can be determined through various laboratory techniques .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-3-cyclopropylidenecyclobutane involves the reaction of cyclopropylidenecyclobutane with bromomethane in the presence of a strong base to form the desired product.", "Starting Materials": ["Cyclopropylidenecyclobutane", "Bromomethane", "Strong base (e.g. sodium hydride, potassium tert-butoxide)"], "Reaction": ["Step 1: Dissolve cyclopropylidenecyclobutane in anhydrous solvent (e.g. THF, DMF) and cool to -78°C under inert atmosphere.", "Step 2: Add the strong base to the reaction mixture and stir for 30 minutes to form the cyclopropylidenecyclobutyl anion.", "Step 3: Slowly add bromomethane to the reaction mixture and stir for several hours at room temperature.", "Step 4: Quench the reaction with water and extract the product with organic solvent (e.g. diethyl ether, dichloromethane).", "Step 5: Purify the product by column chromatography or recrystallization to obtain 1-(bromomethyl)-3-cyclopropylidenecyclobutane as a colorless liquid or solid."] } | |
CAS RN |
2624136-13-4 |
Product Name |
1-(bromomethyl)-3-cyclopropylidenecyclobutane |
Molecular Formula |
C8H11Br |
Molecular Weight |
187.1 |
Purity |
95 |
Origin of Product |
United States |
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